Cas no 38394-43-3 (N-3-(dimethylamino)propyl-2-hydroxybenzamide)
N-3-(dimethylamino)propyl-2-hydroxybenzamide is a synthetic organic compound featuring a benzamide core substituted with a hydroxyl group and a dimethylaminopropyl side chain. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and chemical research. The compound exhibits potential as an intermediate in the synthesis of bioactive molecules, owing to its dual functionality—the hydroxyl group enables hydrogen bonding, while the tertiary amine moiety enhances solubility and reactivity. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug development and material science. The compound is typically characterized by high purity and stability under standard conditions, ensuring reliable performance in experimental settings.
38394-43-3 structure
Product Name:N-3-(dimethylamino)propyl-2-hydroxybenzamide
CAS No:38394-43-3
MF:C12H18N2O2
MW:222.283523082733
MDL:MFCD10048785
CID:3959250
PubChem ID:10198382
Update Time:2025-06-09
N-3-(dimethylamino)propyl-2-hydroxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[3-(dimethylamino)propyl]-2-hydroxy-
- N-[3-(dimethylamino)propyl]-2-hydroxybenzamide
- N-3-(dimethylamino)propyl-2-hydroxybenzamide
- NBA39443
- EN300-258543
- AKOS000211206
- CS-0243072
- 38394-43-3
- Z68252004
- SCHEMBL8639193
-
- MDL： MFCD10048785
- Inchi： 1S/C12H18N2O2/c1-14(2)9-5-8-13-12(16)10-6-3-4-7-11(10)15/h3-4,6-7,15H,5,8-9H2,1-2H3,(H,13,16)
- InChI Key： CIPZJXQZNRTMOK-UHFFFAOYSA-N
- SMILES： C(NCCCN(C)C)(=O)C1=CC=CC=C1O
Computed Properties
- Exact Mass: 222.136827821Da
- Monoisotopic Mass: 222.136827821Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.6Ų
N-3-(dimethylamino)propyl-2-hydroxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-258543-0.05g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 0.05g |
$174.0 | 2024-06-18 | |
| Enamine | EN300-258543-0.1g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 0.1g |
$257.0 | 2024-06-18 | |
| Enamine | EN300-258543-0.25g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 0.25g |
$367.0 | 2024-06-18 | |
| Enamine | EN300-258543-0.5g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 0.5g |
$579.0 | 2024-06-18 | |
| Enamine | EN300-258543-1.0g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 1.0g |
$743.0 | 2024-06-18 | |
| Enamine | EN300-258543-2.5g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 2.5g |
$1454.0 | 2024-06-18 | |
| Enamine | EN300-258543-5.0g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 5.0g |
$2152.0 | 2024-06-18 | |
| Enamine | EN300-258543-10.0g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 10.0g |
$3191.0 | 2024-06-18 | |
| Chemenu | CM447332-1g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95%+ | 1g |
$865 | 2022-12-10 | |
| Enamine | EN300-258543-1g |
N-[3-(dimethylamino)propyl]-2-hydroxybenzamide |
38394-43-3 | 95% | 1g |
$743.0 | 2023-09-14 |
N-3-(dimethylamino)propyl-2-hydroxybenzamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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